Cas no 2228274-35-7 (4-(1,1-difluoropropan-2-yl)piperidine)

• Product Name: 4-(1,1-difluoropropan-2-yl)piperidine
• CAS No: 2228274-35-7
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6352301
• PubChem ID: 165866993
• Update Time: 2025-05-21

4-(1,1-difluoropropan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoropropan-2-yl)piperidine
• 2228274-35-7
• EN300-1945798

• Inchi： 1S/C8H15F2N/c1-6(8(9)10)7-2-4-11-5-3-7/h6-8,11H,2-5H2,1H3
• InChI Key： JRRRWQCGGYBRFY-UHFFFAOYSA-N
• SMILES： FC(C(C)C1CCNCC1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 4-(1,1-difluoropropan-2-yl)piperidine

4-(1,1-Difluoropropan-2-yl)Piperidine: A Comprehensive Overview

4-(1,1-Difluoropropan-2-yl)Piperidine is a versatile organic compound with the CAS number 2228274-35-7. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a piperidine ring, which is a six-membered saturated ring with one nitrogen atom, substituted at the 4-position with a 1,1-difluoropropan-2-yl group. This substitution introduces fluorine atoms into the structure, which can significantly influence the compound's electronic properties and reactivity.

The synthesis of 4-(1,1-difluoropropan-2-yl)piperidine involves a combination of nucleophilic substitution and elimination reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the difluoropropan-2-yl group onto the piperidine ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

One of the most promising applications of 4-(1,1-difluoropropan-2-yl)piperidine lies in its potential as a building block in drug discovery. The piperidine ring is a common structural motif in many bioactive compounds, including antihistamines, antidepressants, and antipsychotics. The presence of fluorine atoms in this compound can modulate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy. Recent studies have demonstrated that this compound exhibits moderate to high bioavailability in preclinical models, suggesting its potential as a lead compound for further optimization.

In addition to its pharmaceutical applications, 4-(1,1-difluoropropan-2-yl)piperidine has shown promise in materials science. Its ability to form stable amorphous solids has been explored for use in advanced drug delivery systems. Researchers have investigated its compatibility with various polymer matrices and its ability to maintain drug stability under different environmental conditions. These studies have highlighted its potential as a carrier molecule for poorly water-soluble drugs.

The chemical stability of 4-(1,1-difluoropropan-2-yl)piperidine has also been a subject of recent research. Under thermal and oxidative conditions, the compound demonstrates remarkable resilience due to the electron-withdrawing effects of the fluorine atoms. This stability makes it an attractive candidate for use in harsh chemical environments or long-term storage applications.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 4-(1,1-difluoropropan-2-yl)piperidine. Density functional theory (DFT) calculations have revealed that the fluorine atoms significantly alter the electron density distribution within the molecule. This insight has been instrumental in predicting its reactivity towards various electrophiles and nucleophiles.

In conclusion, 4-(1,1-difluoropropan-2-yl)piperidine is a multifaceted compound with diverse applications across several scientific disciplines. Its unique chemical properties and structural features make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.